Cas no 888469-57-6 (ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate structure

888469-57-6 structure

Product Name:ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

CAS No:888469-57-6

MF:C₁₉H₁₆FN₃O₄S

MW:401.41144657135

CID:6198830

PubChem ID:7502040

Update Time:2024-01-05

ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
- AB00677466-01
- 888469-57-6
- F1884-0011
- AKOS024617509
- ethyl 5-(cyclopropanecarboxamido)-3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
- ethyl 5-(cyclopropanecarbonylamino)-3-(2-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
- Inchi： 1S/C19H16FN3O4S/c1-2-27-19(26)15-11-9-28-17(21-16(24)10-7-8-10)14(11)18(25)23(22-15)13-6-4-3-5-12(13)20/h3-6,9-10H,2,7-8H2,1H3,(H,21,24)
- InChI Key： YMYDFVBUCBDNAM-UHFFFAOYSA-N
- SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC=CC=3F)C(C2=C1NC(C1CC1)=O)=O

Computed Properties

Exact Mass: 401.08455534g/mol
Monoisotopic Mass: 401.08455534g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 699
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 116Å²

ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1884-0011-2μmol	ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	888469-57-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1884-0011-5μmol	ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	888469-57-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1884-0011-10μmol	ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	888469-57-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1884-0011-20μmol	ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	888469-57-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1884-0011-1mg	ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	888469-57-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1884-0011-2mg	ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	888469-57-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1884-0011-3mg	ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	888469-57-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1884-0011-4mg	ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	888469-57-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1884-0011-5mg	ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	888469-57-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1884-0011-10mg	ethyl 5-cyclopropaneamido-3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	888469-57-6	90%+	10mg	$79.0	2023-05-17